N-(2,4-dimethylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H27N3O/c1-15-5-8-19(9-6-15)24-12-11-23(14-18(24)4)21(25)22-20-10-7-16(2)13-17(20)3/h5-10,13,18H,11-12,14H2,1-4H3,(H,22,25)
• InChI Key: JHSKVGDRAVNDCX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=CC=C(C=C2)C)C(=O)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

N-(2,4-dimethylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide, commonly known as DMMPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMMPA belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of DMMPA involves its binding to the serotonin receptors, which leads to the activation of downstream signaling pathways. DMMPA has been found to activate the G protein-coupled receptor (GPCR) signaling pathway, which is involved in the regulation of various physiological processes such as neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects:
DMMPA has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. DMMPA has also been found to increase the activity of the prefrontal cortex, which is involved in the regulation of cognitive processes such as working memory and attention.

Advantages and Limitations for Lab Experiments

DMMPA has several advantages for lab experiments, including its high potency and selectivity for serotonin receptors. However, DMMPA also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of DMMPA. One potential area of research is the development of DMMPA-based drugs for the treatment of psychiatric disorders such as depression and anxiety. Another potential area of research is the investigation of the role of DMMPA in the regulation of other physiological processes such as inflammation and immune function. Additionally, the optimization of the synthesis method of DMMPA for higher yield and purity may also be an area of future research.
Conclusion:
DMMPA is a promising compound with a wide range of potential applications in scientific research. Its high potency and selectivity for serotonin receptors make it an attractive candidate for the development of drugs for the treatment of psychiatric disorders. The mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DMMPA have been discussed in this paper. Further research is needed to fully understand the potential of DMMPA in various areas of scientific research.

Synthesis Methods

DMMPA can be synthesized by reacting 2,4-dimethylbenzyl chloride with 4-methylphenylpiperazine in the presence of a base such as potassium carbonate. The resulting product is then treated with methyl iodide to obtain DMMPA. The synthesis method of DMMPA has been well-documented in the literature and has been optimized for high yield and purity.

Scientific Research Applications

DMMPA has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of interest is its use as a ligand for serotonin receptors. DMMPA has been found to be a potent agonist of the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. DMMPA has also been studied for its potential use as an antipsychotic and antidepressant agent.